Cas no 1615232-11-5 (2-(4,4-DIMETHYLPIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLIC ACID)

• Product Name: 2-(4,4-DIMETHYLPIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLIC ACID
• CAS No: 1615232-11-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5699889
• PubChem ID: 104218218
• Update Time: 2023-10-14

2-(4,4-DIMETHYLPIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-DIMETHYLPIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLICACID
• 1615232-11-5
• 2-(4,4-DIMETHYLPIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLIC ACID
• CID 104218218
• 5-Pyrimidinecarboxylic acid, 2-(4,4-dimethyl-1-piperidinyl)-

• Inchi： 1S/C12H17N3O2/c1-12(2)3-5-15(6-4-12)11-13-7-9(8-14-11)10(16)17/h7-8H,3-6H2,1-2H3,(H,16,17)
• InChI Key： IESBILGMDJJDLO-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)N1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 425.9±37.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)